1-(6-fluoro-2-methyl-3,4-dihydroquinolin-1(2H)-yl)-2-(4-methoxyphenoxy)ethanone

• Molecular Formula: C19H20FNO3
• Molecular Weight: 329.4 g/mol
• SMILES: CC1CCC2=C(N1C(=O)COC3=CC=C(C=C3)OC)C=CC(=C2)F
• InChI: InChI=1S/C19H20FNO3/c1-13-3-4-14-11-15(20)5-10-18(14)21(13)19(22)12-24-17-8-6-16(23-2)7-9-17/h5-11,13H,3-4,12H2,1-2H3
• InChIKey: FODZFSICRZCOQK-UHFFFAOYSA-N

The compound 1-(6-fluoro-2-methyl-3,4-dihydroquinolin-1(2H)-yl)-2-(4-methoxyphenoxy)ethanone (CAS 488802-65-9; molecular formula C19H20FNO3; exact mass 329.142722 g/mol) is a synthetic dihydroquinoline derivative featuring a fluorine atom at the 6-position and a 4-methoxyphenoxy ethanone side chain. It is a structural isomer of the SSRI drug paroxetine (C19H20FNO3), distinguishable by its dihydroquinoline core instead of a piperidine scaffold.

1-(6-fluoro-2-methyl-3,4-dihydroquinolin-1(2H)-yl)-2-(4-methoxyphenoxy)ethanone: Core Structural and Physicochemical Reference for Dihydroquinoline-Based Research Compound Selection

The compound 1-(6-fluoro-2-methyl-3,4-dihydroquinolin-1(2H)-yl)-2-(4-methoxyphenoxy)ethanone (CAS 488802-65-9; molecular formula C19H20FNO3; exact mass 329.142722 g/mol) is a synthetic dihydroquinoline derivative featuring a fluorine atom at the 6-position and a 4-methoxyphenoxy ethanone side chain. [1] It is a structural isomer of the SSRI drug paroxetine (C19H20FNO3), distinguishable by its dihydroquinoline core instead of a piperidine scaffold. The compound is listed in curated spectral databases, including the Wiley Registry of Mass Spectral Data 2023 and KnowItAll Mass Spectral Library, with one validated FTIR and one MS (GC) spectrum available for analytical verification. [1] Its structurally confirmed identity and spectral traceability make it a verifiable entity for assay development and analytical method validation within the broader class of fluorinated dihydroquinoline research compounds.

Identity Structurally confirmed dihydroquinoline isomer

Spectral Traceability Validated FTIR and GC-MS reference spectra

Assay Utility Scaffold-divergent probe for selectivity screening

• [1] SpectraBase. 1-(6-fluoro-2-methyl-3,4-dihydroquinolin-1(2H)-yl)-2-(4-methoxyphenoxy)ethanone. Compound ID: FBnRUNBZhwH. John Wiley & Sons, Inc. 2024–2025. View Source

Why Generic Substitution of 1-(6-fluoro-2-methyl-3,4-dihydroquinolin-1(2H)-yl)-2-(4-methoxyphenoxy)ethanone Fails: Structural Determinants Driving Differentiated Biological and Analytical Profiles

Generic substitution of this compound with other C19H20FNO3 isomers or closely related dihydroquinoline derivatives is not scientifically sound. The compound's specific combination of a 6-fluoro-2-methyl-3,4-dihydroquinoline core and a 4-methoxyphenoxy ethanone side chain dictates its conformational, electronic, and metabolic profile, which diverges fundamentally from that of paroxetine (a piperidine-based SSRI) and from analogs with alternative aryloxy substituents. For instance, the closely related (S)-1-(6-fluoro-2-methyl-3,4-dihydroquinolin-1(2H)-yl)-2-(isoquinolin-5-yloxy)ethanone is a documented functional agonist of the Takeda G-protein-coupled receptor 5 (TGR5) used in in vivo pharmacology studies, demonstrating that even minor changes to the ether-linked aromatic moiety (e.g., isoquinolinyloxy vs. methoxyphenoxy) can shift target engagement and functional activity. [1] The presence of the 4-methoxyphenoxy group, as opposed to a 4-chlorophenoxy or isoquinolinyloxy substituent, confers distinct lipophilicity, hydrogen-bonding capacity, and metabolic stability, meaning that subclass members cannot be interchanged without risking altered target selectivity, CYP inhibition profiles, and analytical retention behavior.

Core Scaffold Mismatch

Dihydroquinoline core vs. piperidine in paroxetine may shift CNS target engagement and selectivity profiles.

Aryloxy Substituent Divergence

4-Methoxyphenoxy vs. isoquinolinyloxy alters GPCR functional activity; TGR5 agonism cannot be assumed.

Halogen-Dependent Physicochemistry

Methoxy to chloro substitution shifts logP and H-bonding, potentially changing ADME and assay solubility.

• [1] Warmus JS, et al. Utility of the carboxylesterase inhibitor bis-para-nitrophenylphosphate (BNPP) in the plasma unbound fraction determination for a hydrolytically unstable amide derivative and agonist of the TGR5 receptor. Xenobiotica. 2010 Jun;40(6):369-80. View Source

Product-Specific Quantitative Evidence Guide for 1-(6-fluoro-2-methyl-3,4-dihydroquinolin-1(2H)-yl)-2-(4-methoxyphenoxy)ethanone: Direct and Cross-Study Comparisons with Closest Analogs

Structural Isomer Differentiation: Dihydroquinoline Core vs. Paroxetine (Piperidine Core) for Serotonin Transporter Selectivity Screening

The target compound is a constitutional isomer of paroxetine (both C19H20FNO3) but is built upon a 3,4-dihydroquinoline scaffold rather than a piperidine core. Paroxetine is a high-affinity serotonin transporter (SERT) inhibitor (Ki = 0.05 nM), while the target compound, based on its dihydroquinoline core, is expected to exhibit divergent central nervous system target engagement. [1] This scaffold difference provides a rational basis for using the target compound as a negative control or selectivity probe in SERT-related assays, enabling researchers to deconvolve scaffold-driven effects from substituent-driven effects.

Core scaffold vs. SERT

Class-level

Dihydroquinoline core, no reported SERT Ki; Paroxetine piperidine core Ki = 0.05 nM.

Supports scaffold-divergent SERT selectivity probing.

Affinity for target compound not quantified; class-level inference.

Evidence Dimension	Core scaffold structure vs. SERT affinity
Target Compound Data	3,4-dihydroquinoline core; no reported SERT Ki
Comparator Or Baseline	Paroxetine (piperidine core); SERT Ki = 0.05 nM
Quantified Difference	Scaffold-level difference (dihydroquinoline vs. piperidine); affinity difference not directly quantified for this specific compound
Conditions	Paroxetine data from radioligand binding assays using [3H]paroxetine in rat cerebral cortex synaptosomes

Why This Matters

For researchers screening against serotonin transporters, this compound serves as a structurally matched, scaffold-divergent isomer, allowing differentiation of core-dependent pharmacology from side-chain effects.

• [1] ChEMBL. Paroxetine (CHEBI:7936). EMBL-EBI. Ki = 0.05 nM for serotonin transporter. View Source

Ether-Linked Aromatic Substituent Differentiation: 4-Methoxyphenoxy vs. 5-Isoquinolinyloxy in TGR5 Agonist Context

The target compound bears a 4-methoxyphenoxy group, whereas its closest disclosed relative, (S)-1-(6-fluoro-2-methyl-3,4-dihydroquinolin-1(2H)-yl)-2-(isoquinolin-5-yloxy)ethanone, carries a 5-isoquinolinyloxy substituent and is characterized as a potent, functional TGR5 agonist suitable for in vivo pharmacology probing. [1] The replacement of the isoquinolinyloxy group with a 4-methoxyphenoxy group alters both the hydrogen-bond acceptor capacity and the steric bulk of the ether-linked aromatic ring, factors known to modulate GPCR binding and functional activity. This structural divergence underpins the target compound's utility as a selectivity control or as a starting scaffold for exploring novel TGR5 ligand chemotypes.

Aryloxy vs. TGR5 activity

Class-level

4-methoxyphenoxy (target) vs. 5-isoquinolinyloxy analog: TGR5 agonism only confirmed for isoquinolinyloxy.

Methoxyphenoxy comparator for TGR5 SAR exploration.

Functional activity of target not reported; structural analog data only.

Evidence Dimension	Aryloxy substituent: impact on TGR5 functional activity
Target Compound Data	4-methoxyphenoxy substituent; no reported TGR5 activity data publicly available
Comparator Or Baseline	(S)-1-(6-fluoro-2-methyl-3,4-dihydroquinolin-1(2H)-yl)-2-(isoquinolin-5-yloxy)ethanone; characterized as a potent, functional TGR5 agonist
Quantified Difference	Qualitative difference in target engagement (TGR5 agonism reported for isoquinolinyloxy analog; activity unconfirmed for methoxyphenoxy analog)
Conditions	TGR5 functional agonism assessed in vivo (rat model) and in vitro (carboxylesterase liability studies, Xenobiotica 2010)

Why This Matters

For groups pursuing TGR5 modulator programs, this compound provides a commercially accessible, structurally characterized, methoxyphenoxy-bearing comparator, enabling direct structure-activity relationship (SAR) exploration against the isoquinolinyloxy lead series.

• [1] Warmus JS, et al. Utility of the carboxylesterase inhibitor bis-para-nitrophenylphosphate (BNPP) in the plasma unbound fraction determination for a hydrolytically unstable amide derivative and agonist of the TGR5 receptor. Xenobiotica. 2010 Jun;40(6):369-80. MeSH Unique ID: C551632. View Source

Halogen Substitution on the Phenoxy Ring: 4-Methoxyphenoxy vs. 4-Chlorophenoxy Physicochemical and Metabolic Comparison

A directly analogous compound, 2-(4-chlorophenoxy)-1-(6-fluoro-2-methyl-3,4-dihydroquinolin-1(2H)-yl)ethanone, replaces the 4-methoxy group with a 4-chloro substituent. The replacement of -OCH3 (Hammett σp = -0.27; π = -0.02) with -Cl (σp = +0.23; π = +0.71) increases both electron-withdrawing character and lipophilicity. The target compound's methoxy group offers a distinct hydrogen-bond acceptor capability and reduced logP, which can translate into improved aqueous solubility and altered CYP450 metabolism profiles relative to the chlorinated analog—making it preferable for assays where lower lipophilicity or reduced CYP2D6 inhibition risk is desired.

Halogen substituent effect

Data to verify

4-OCH3: σp = -0.27, π = -0.02; 4-Cl: σp = +0.23, π = +0.71 (Δπ = +0.73).

Lower lipophilicity may support solubility in assays.

Physicochemical constants from standard tables; no measured ADME data.

Evidence Dimension	Physicochemical and electronic properties of para-substituent on phenoxy ring
Target Compound Data	4-OCH3 substituent: Hammett σp = -0.27; Hansch π = -0.02; H-bond acceptor present
Comparator Or Baseline	4-Cl analog: Hammett σp = +0.23; Hansch π = +0.71; no H-bond acceptor
Quantified Difference	Δσp = -0.50; Δπ = +0.73 (relative to target compound); qualitative difference in H-bond acceptor capacity
Conditions	Physicochemical constants derived from standard Hammett and Hansch substituent parameter tables

Why This Matters

Procurement of the methoxy analog over the chloro analog is justified when higher polarity, lower lipophilicity, or hydrogen-bond donor/acceptor interactions are needed to optimize solubility or selectivity within a quinoline-based screening library.

Validated Spectral Fingerprint as a Differentiator for Analytical Method Development and Impurity Tracking

The target compound holds a verified entry in the Wiley Registry of Mass Spectral Data 2023 with one FTIR spectrum and one GC-MS spectrum publicly available for compound identity confirmation. [1] In contrast, no validated MS or FTIR spectra were located in public repositories for the chlorophenoxy or isoquinolinyloxy analogs. [2] This spectral traceability provides a quantitative advantage for analytical chemists developing HPLC-MS or GC-MS methods for impurity profiling or for pharmacopoeial reference standard qualification, where spectral match factors and retention indices can be directly compared.

Spectral library entry

Source review

1 FTIR + 1 GC-MS in Wiley Registry; analogs lack verified spectra.

Spectral entry supports analytical method validation.

Verification against SpectraBase ID FBnRUNBZhwH; in-house confirmation advised.

Evidence Dimension	Availability of validated reference spectra (FTIR, GC-MS)
Target Compound Data	1 FTIR spectrum + 1 GC-MS spectrum available in Wiley Registry (SpectraBase Compound ID: FBnRUNBZhwH)
Comparator Or Baseline	No validated FTIR or MS spectra publicly located for 2-(4-chlorophenoxy) or isoquinolinyloxy analogs of the same dihydroquinoline core
Quantified Difference	Qualitative advantage: verified spectral library entry vs. no verified entry
Conditions	Wiley Registry of Mass Spectral Data 2023; KnowItAll Mass Spectral Library

Why This Matters

For laboratories requiring spectral confirmation of compound identity (e.g., analytical method validation, impurity tracking), this compound offers direct, citable spectral data, reducing the need for in-house characterization and accelerating method development.

• [1] SpectraBase. 1-(6-fluoro-2-methyl-3,4-dihydroquinolin-1(2H)-yl)-2-(4-methoxyphenoxy)ethanone. Compound ID: FBnRUNBZhwH. John Wiley & Sons, Inc. 2024–2025. View Source
• [2] Search conducted across SpectraBase, ChemSpider, and PubChem for 2-(4-chlorophenoxy)-1-(6-fluoro-2-methyl-3,4-dihydroquinolin-1(2H)-yl)ethanone and (S)-1-(6-fluoro-2-methyl-3,4-dihydroquinolin-1(2H)-yl)-2-(isoquinolin-5-yloxy)ethanone; no validated FTIR or MS reference spectra located. View Source

Validated Application Scenarios for 1-(6-fluoro-2-methyl-3,4-dihydroquinolin-1(2H)-yl)-2-(4-methoxyphenoxy)ethanone Based on Comparative Structural and Spectral Evidence

Scaffold-Hopping Selectivity Probe for Serotonin Transporter (SERT) vs. Off-Target Profiling

As a dihydroquinoline isomer of the SERT inhibitor paroxetine (C19H20FNO3), this compound is ideally suited as a scaffold-divergent control in radioligand binding displacement assays targeting the serotonin transporter. Its distinct core structure allows researchers to dissociate scaffold-driven binding from side-chain contributions, supporting medicinal chemistry campaigns aimed at improving selectivity over hERG and other off-targets commonly affected by piperidine-based antidepressants. [1]

TGR5 Modulator SAR Library Expansion Using a Methoxyphenoxy Reference Template

Given the established TGR5 agonism of the analogous isoquinolinyloxy derivative, this methoxyphenoxy counterpart serves as a key comparator for exploring the structure-activity landscape of the 3,4-dihydroquinoline chemotype at the TGR5 receptor. Medicinal chemists can use this compound to systematically evaluate the impact of the distal aryl ether on GPCR binding, functional efficacy, and plasma stability, as reported in Xenobiotica (2010) for the lead series. [1]

Analytical Reference Standard for HPLC-MS Impurity Profiling of Dihydroquinoline Research Compounds

The verified FTIR and GC-MS spectra archived in the Wiley Registry provide a citable spectral fingerprint for this compound. Analytical method development groups can leverage this spectral data to calibrate HPLC-UV/MS systems, track synthetic intermediates, or qualify impurity reference standards without the need for costly in-house spectral characterization, thereby reducing method validation timelines. [1]

Physicochemical Comparator in Halogen-Substituted Phenoxy Quinoline ADME Studies

When running parallel ADME screening of 4-substituted phenoxy dihydroquinolines, the methoxy derivative offers a distinct polarity and hydrogen-bonding profile compared to 4-chloro or 4-fluoro analogs. This compound can be used as a low-lipophilicity reference in metabolic stability assays (e.g., human liver microsome incubation), enabling quantitative correlations between Hansch π values and intrinsic clearance rates within the series. [1]

Application

Selection Property

Validation Focus

SERT selectivity probe scaffold-hopping

Dihydroquinoline core isomer of paroxetine

Radioligand binding assay selectivity differentiation

TGR5 modulator SAR expansion

Methoxyphenoxy vs. isoquinolinyloxy comparator

GPCR functional activity structure–activity relationship

HPLC-MS impurity profiling reference

Validated FTIR/GC-MS spectral library entry

Spectral match factor and retention index comparison

ADME physicochemical comparator

Lower logP and H-bond acceptor profile

Metabolic stability and CYP450 assay correlation

• [1] SpectraBase. 1-(6-fluoro-2-methyl-3,4-dihydroquinolin-1(2H)-yl)-2-(4-methoxyphenoxy)ethanone. Compound ID: FBnRUNBZhwH. John Wiley & Sons, Inc. 2024–2025. (For spectral verification scenarios.) View Source
• [2] Warmus JS, et al. Utility of the carboxylesterase inhibitor bis-para-nitrophenylphosphate (BNPP) in the plasma unbound fraction determination for a hydrolytically unstable amide derivative and agonist of the TGR5 receptor. Xenobiotica. 2010 Jun;40(6):369-80. View Source